Cas no 859063-85-7 (6-Bromopyrazin-2-ol)

6-Bromopyrazin-2-ol structure
6-Bromopyrazin-2-ol structure
Product Name:6-Bromopyrazin-2-ol
CAS No:859063-85-7
MF:C4H3BrN2O
MW:174.983419656754
MDL:MFCD11869504
CID:4717692
PubChem ID:45788335
Update Time:2024-10-26

6-Bromopyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 6-bromopyrazin-2-ol
    • 2-Bromo-6-hydroxypyrazine
    • 6-Bromopyrazin-2(1H)-one
    • 2(1H)-Pyrazinone, 6-bromo-
    • 6-Bromo-2(1H)-pyrazinone
    • NE51469
    • 6-Bromo-2(1H)-pyrazinone (ACI)
    • MFCD11869504
    • AKOS015945698
    • 859063-85-7
    • SCHEMBL17687946
    • SY162223
    • EN300-160276
    • P20532
    • 6-bromo-1,2-dihydropyrazin-2-one
    • CS-0146601
    • AS-78485
    • 6-bromo-1H-pyrazin-2-one
    • DB-207690
    • 6-Bromopyrazin-2-ol
    • MDL: MFCD11869504
    • Inchi: 1S/C4H3BrN2O/c5-3-1-6-2-4(8)7-3/h1-2H,(H,7,8)
    • InChI Key: QCGHZWCRHNVMGM-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(N1)=O

Computed Properties

  • Exact Mass: 173.94288g/mol
  • Monoisotopic Mass: 173.94288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 0.2

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